Cas no 1197-60-0 (5-Methylfurmethide)

• Product Name: 5-Methylfurmethide
• CAS No: 1197-60-0
• MF: C₉H₁₆INO
• MW: 281.13391494751
• CID: 176601
• PubChem ID: 70973
• Update Time: 2025-05-19

5-Methylfurmethide Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanaminium,N,N,N,5-tetramethyl-, iodide (1:1)
• 5-METHYLFURMETHIODIDE
• trimethyl-[(5-methylfuran-2-yl)methyl]azanium,iodide
• 5 MFT
• 5-Methylfurfuryltrimethylammonium iodide
• 5-Methylfurmithide
• 5-Methylfurtrethonium iodide
• methylfurmethide
• Methylfurmethide iodide
• Methylfurmetide
• Preparation 7070
• Ammonium, (5-methylfurfuryl)trimethyl-, iodide
• HY-101010
• NSC 34095
• AI3-61538
• 2-Furanmethanaminium, N,N,N,5-tetramethyl-, iodide
• Ammonium, trimethyl(5-methylfurfuryl)-, iodide
• HMS3411G20
• NS-04617
• DTXSID90923072
• NSC-34095
• trimethyl[(5-methylfuran-2-yl)methyl]azanium iodide
• TBP7263XX5
• Methylfurmethide (iodide)
• NSC34095
• PD021969
• (5-Methyl-2-furyl)methyltrimethylammonium iodide
• A804354
• trimethyl-[(5-methylfuran-2-yl)methyl]azanium;iodide
• (5-Methylfurfuryl)trimethylammonium iodide
• 5-Methylfurmethide
• UNII-TBP7263XX5
• CHEMBL1316369
• 1197-60-0
• CS-0020690
• HMS3266O10
• AKOS024319033
• N,N,N-Trimethyl-1-(5-methylfuran-2-yl)methanaminium iodide
• N,N,N-Trimethyl(5-methylfuran-2-yl)methanaminium iodide
• EN300-749195
• 2-Furanmethanaminium, N,N,N,5-tetramethyl-, iodide (1:1)
• HMS3675G20
• FT-0633466
• MFCD00153835
• SR-01000597917-1
• N,N,N,5-Tetramethyl-2-furanmethanaminium iodide
• 2-Furanmethaniminium, N,N,N,5-tetramethyl-, iodide
• Methylfutrethonium iodide
• J-004196
• SR-01000597917
• NCGC00095314-01
• DB-041496

• Inchi： 1S/C9H16NO.HI/c1-8-5-6-9(11-8)7-10(2,3)4;/h5-6H,7H2,1-4H3;1H/q+1;/p-1
• InChI Key： IHTCZSNKQINGDD-UHFFFAOYSA-M
• SMILES： [I-].O1C(C)=CC=C1C[N+](C)(C)C

Computed Properties

• Exact Mass: 281.02800
• Monoisotopic Mass: 281.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 13.1A^2

Experimental Properties

• Color/Form: solid
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 13.14000
• LogP: -1.20180
• Solubility: Not determined

5-Methylfurmethide Security Information

• Storage Condition：Desiccate at +4°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 5-Methylfurmethide

5-Methylfurmethide (CAS No. 1197-60-0): A Comprehensive Overview

5-Methylfurmethide, chemically identified by the CAS number 1197-60-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, belonging to the class of furan derivatives, has garnered attention due to its versatile applications and potential in synthetic chemistry. The molecular structure of 5-Methylfurmethide consists of a furan ring substituted with a methyl group and a formyl group, making it a valuable intermediate in the synthesis of various bioactive molecules.

The importance of 5-Methylfurmethide lies in its role as a building block in the development of pharmaceuticals and agrochemicals. Its unique chemical properties allow for facile functionalization, enabling chemists to tailor its structure for specific applications. Recent advancements in synthetic methodologies have highlighted its utility in constructing complex molecular frameworks, which are essential for drug discovery and development.

In the context of pharmaceutical research, 5-Methylfurmethide has been explored as a precursor in the synthesis of heterocyclic compounds. These heterocycles are widely recognized for their biological activity and are often found in medicinal agents targeting various diseases. The compound's ability to undergo cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, makes it particularly useful in constructing biaryl structures, which are prevalent in many pharmacologically active molecules.

Recent studies have demonstrated the application of 5-Methylfurmethide in the development of novel therapeutic agents. For instance, researchers have utilized this compound to synthesize derivatives with potential antimicrobial and anti-inflammatory properties. The formyl group present in its structure can be readily converted into other functional groups, such as alcohols or amides, which can enhance the biological activity of the resulting molecules.

The synthesis of 5-Methylfurmethide typically involves the condensation of methyl formate with furan derivatives under controlled conditions. This reaction is facilitated by catalysts such as palladium complexes or Lewis acids, which promote the formation of the desired product with high yield and selectivity. The purity of 5-Methylfurmethide is crucial for its applications in pharmaceutical synthesis, necessitating rigorous purification techniques such as column chromatography or recrystallization.

From an industrial perspective, the production of 5-Methylfurmethide on an industrial scale requires careful optimization to ensure cost-effectiveness and environmental sustainability. Process chemists have been working on developing greener synthetic routes that minimize waste and reduce energy consumption. These efforts align with global trends toward sustainable chemistry practices, ensuring that the compound can be produced responsibly without compromising its quality or efficacy.

The chemical properties of 5-Methylfurmethide also make it a valuable tool in materials science. Researchers have explored its use in the synthesis of polymers and coatings that exhibit unique properties such as high thermal stability or biodegradability. These materials can find applications in various industries, including electronics, automotive, and packaging, where performance and environmental impact are critical considerations.

In conclusion, 5-Methylfurmethide (CAS No. 1197-60-0) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its versatile reactivity and ease of functionalization make it an indispensable intermediate in synthetic chemistry. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving innovation across multiple scientific disciplines.